1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol

• IUPAC Name: 1-cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol
• InChI: InChI=1S/C16H26N4O/c21-15(14-5-2-1-3-6-14)13-19-9-11-20(12-10-19)16-17-7-4-8-18-16/h4,7-8,14-15,21H,1-3,5-6,9-13H2
• InChI Key: UXOBOTAFTIFYIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CN2CCN(CC2)C3=NC=CC=N3)O
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.40 g/mol

Description

1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol, also known as CYPIPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. CYPIPI is a selective agonist of the G protein-coupled receptor 55 (GPR55), which is involved in a variety of physiological processes, including pain sensation, inflammation, and cancer cell proliferation.

Mechanism of Action

1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol acts as a selective agonist of the GPR55 receptor, which is involved in the regulation of various physiological processes. Upon binding to the receptor, 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol activates downstream signaling pathways that lead to the modulation of pain sensation, inflammation, and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol has a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol for lab experiments is its selectivity for the GPR55 receptor, which allows for the specific modulation of downstream signaling pathways. However, one limitation of 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol is its relatively low potency, which may require higher concentrations for effective modulation of the targeted pathways.

Future Directions

There are a number of potential future directions for the study of 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol. One area of interest is the development of more potent analogs of 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol that could be used for the treatment of pain, inflammation, and cancer. Additionally, further research is needed to better understand the downstream signaling pathways activated by 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol and their role in various physiological processes. Finally, the potential therapeutic applications of 1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol in other disease states, such as neurodegenerative disorders, should be explored.

Synthesis Methods

1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol can be synthesized using a multi-step process that involves the reaction of 4-pyrimidin-2-ylpiperazine with cyclohexylmagnesium bromide, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through a reaction with ethanol.

Scientific Research Applications

1-Cyclohexyl-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties, making it a promising candidate for the development of new drugs.